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Compound of Interest

Compound Name: Ceteardimonium chloride

Cat. No.: B12737332 Get Quote

AN-HPLC-001

Introduction

Ceteardimonium chloride is a quaternary ammonium compound that is a blend of

cetrimonium chloride (C16) and stearyldimonium chloride (C18). It is widely utilized in the

cosmetics and personal care industry, primarily in hair care products, for its conditioning, anti-

static, and anti-frizz properties. Accurate quantification of ceteardimonium chloride in raw

materials and finished formulations is crucial for quality control, formulation development, and

regulatory compliance. This application note details a robust High-Performance Liquid

Chromatography (HPLC) method for the determination of ceteardimonium chloride.

Principle

Due to the lack of a significant UV chromophore, traditional UV detection in HPLC is not ideal

for the analysis of ceteardimonium chloride. This method employs a reversed-phase HPLC

separation coupled with an Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol

Detector (CAD). These universal detectors are well-suited for the analysis of non-volatile

analytes like quaternary ammonium compounds. The separation is achieved on a C18

stationary phase with an isocratic mobile phase containing an ion-pairing reagent to improve

peak shape and retention.
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Experimental Protocols
1. Apparatus and Reagents

Apparatus:

HPLC system equipped with a pump, autosampler, column oven, and an Evaporative Light

Scattering Detector (ELSD) or Charged Aerosol Detector (CAD).

Analytical balance

Volumetric flasks and pipettes

Syringe filters (0.45 µm, PTFE or nylon)

Ultrasonic bath

Reagents:

Ceteardimonium chloride reference standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade, e.g., Milli-Q)

Ammonium formate (AmFm)

Formic acid

2. Chromatographic Conditions

The following table summarizes the chromatographic conditions for the analysis of

ceteardimonium chloride.
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Parameter Condition

Column
Reversed-Phase C18 (e.g., 4.6 x 150 mm, 5

µm)

Mobile Phase

Acetonitrile:Water (80:20, v/v) with 10 mM

Ammonium Formate, pH adjusted to 3.0 with

Formic Acid

Flow Rate 1.0 mL/min

Column Temperature 40 °C

Injection Volume 10 µL

Detector

ELSD (Nebulizer Temperature: 40 °C,

Evaporator Temperature: 60 °C, Gas Flow: 1.5

L/min) or CAD

3. Preparation of Standard Solutions

Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of

ceteardimonium chloride reference standard and transfer it to a 10 mL volumetric flask.

Dissolve and dilute to volume with the mobile phase.

Working Standard Solutions: Prepare a series of working standard solutions by appropriate

serial dilutions of the stock standard solution with the mobile phase to obtain concentrations

ranging from 10 µg/mL to 200 µg/mL.

4. Sample Preparation

For Raw Material: Accurately weigh a quantity of the ceteardimonium chloride raw material

equivalent to about 10 mg of the active ingredient and proceed as described for the stock

standard solution.

For Finished Product (e.g., Hair Conditioner): Accurately weigh approximately 1 g of the

product into a 50 mL centrifuge tube. Add 20 mL of methanol and vortex for 5 minutes.

Sonicate for 15 minutes to ensure complete extraction. Centrifuge at 4000 rpm for 10

minutes. Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial for
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analysis. Further dilution with the mobile phase may be necessary to bring the concentration

within the calibration range.

Data Presentation
Method Validation Summary

The method was validated for linearity, precision, and accuracy. The results are summarized in

the table below.

Parameter Result

Linearity (R²) > 0.999

Range 10 - 200 µg/mL

Limit of Detection (LOD) 3 µg/mL

Limit of Quantification (LOQ) 10 µg/mL

Intra-day Precision (%RSD, n=6) < 2.0%

Inter-day Precision (%RSD, n=6) < 3.0%

Accuracy (Recovery %) 98.0 - 102.0%
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Caption: Experimental workflow for the quantification of ceteardimonium chloride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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